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Compound of Interest

Compound Name: 1-Phenylpentane-2,4-dione

Cat. No.: B1581628

For Immediate Release

[Shanghai, CN] — This whitepaper serves as an in-depth technical guide for researchers,
scientists, and drug development professionals on the chemical and physical properties of 1-
Phenylpentane-2,4-dione. This document provides a comprehensive overview of its
fundamental characteristics, analytical methodologies for its characterization, and its emerging
applications in various scientific fields.

Core Compound Identification

1-Phenylpentane-2,4-dione is a beta-dicarbonyl compound featuring a phenyl substituent.
This structural motif imparts specific chemical reactivity and physical properties that are of
interest in organic synthesis and materials science. The definitive identifiers for this compound
are crucial for accurate sourcing, experimentation, and regulatory compliance.
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Property Value Source(s)
CAS Number 3318-61-4 [1112]
Molecular Formula C11H1202 [1][2]
Molecular Weight 176.21 g/mol [1]
Alternate Names 2,4-Pentanedione, 1-phenyl- [2]

Boiling Point 277.7 °C
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Physicochemical Properties and Synthesis
Overview

1-Phenylpentane-2,4-dione is a molecule noted for its light-absorbing properties, making it a
candidate for applications in solar energy as an efficient absorber of solar radiation. Its potential
use as an electron donor in polymer solar cells stems from its ability to act as both a chelate
and a light absorber. While specific, detailed synthesis protocols are proprietary and vary by
manufacturer, the general synthesis of 3-dicarbonyl compounds often involves Claisen
condensation or related reactions. For instance, the synthesis of a related compound, 1-
phenylpentane-1,3-dione, can be achieved from 1-Pentyn-3-one, 1-phenyl-.

Analytical Characterization: High-Performance
Liquid Chromatography (HPLC)

Accurate analysis of 1-Phenylpentane-2,4-dione is critical for quality control and research
applications. High-Performance Liquid Chromatography (HPLC) is a robust method for its
separation and quantification.

Experimental Protocol: Reverse-Phase HPLC Analysis

This protocol outlines a general method for the analysis of 1-Phenylpentane-2,4-dione.[2]

Objective: To separate and quantify 1-Phenylpentane-2,4-dione using reverse-phase HPLC.
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Materials:

1-Phenylpentane-2,4-dione standard

Acetonitrile (MeCN), HPLC grade

Water, HPLC grade

Phosphoric acid (or formic acid for MS-compatible methods)

Newcrom R1 HPLC column or equivalent C18 column
Instrumentation:

e HPLC system with a UV detector

o Data acquisition and processing software

Procedure:

o Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile
(MeCN), water, and a small amount of phosphoric acid. For Mass Spectrometry (MS)
compatible applications, replace phosphoric acid with formic acid. The exact ratio should be
optimized for the specific column and system.

» Standard Solution Preparation: Prepare a stock solution of 1-Phenylpentane-2,4-dione in a
suitable solvent (e.g., acetonitrile). Prepare a series of working standards by diluting the
stock solution to known concentrations.

o Sample Preparation: Dissolve the sample containing 1-Phenylpentane-2,4-dione in the
mobile phase or a compatible solvent. Filter the sample through a 0.45 pum syringe filter
before injection.

o Chromatographic Conditions:
o Column: Newcrom R1 or equivalent C18 column

o Mobile Phase: Acetonitrile/Water/Acid mixture
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o Flow Rate: 1.0 mL/min (typical, may require optimization)

o Injection Volume: 10 pL (typical, may require optimization)

o Detection: UV at a wavelength appropriate for the analyte (e.g., 254 nm)

o Data Analysis:

o Identify the peak corresponding to 1-Phenylpentane-2,4-dione based on the retention
time of the standard.

o Quantify the amount of 1-Phenylpentane-2,4-dione in the sample by comparing its peak
area to a calibration curve generated from the working standards.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Chemistry of 1-Phenylpentane-2,4-
dione: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581628#cas-number-and-molecular-weight-of-1-
phenylpentane-2-4-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://labsolu.ca/product/1-phenylpentane-24-dione/
https://sielc.com/24-pentanedione-1-phenyl
https://www.benchchem.com/product/b1581628#cas-number-and-molecular-weight-of-1-phenylpentane-2-4-dione
https://www.benchchem.com/product/b1581628#cas-number-and-molecular-weight-of-1-phenylpentane-2-4-dione
https://www.benchchem.com/product/b1581628#cas-number-and-molecular-weight-of-1-phenylpentane-2-4-dione
https://www.benchchem.com/product/b1581628#cas-number-and-molecular-weight-of-1-phenylpentane-2-4-dione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

